Alk5-IN-80

• Molecular Formula: C21H18FN7O2S
• Molecular Weight: 451.5 g/mol
• InChI: InChI=1S/C21H18FN7O2S/c1-11(30)12-6-16(25-7-12)19-18(20(23)31)27-21(32-19)29(13-2-3-13)14-8-26-28(10-14)17-4-5-24-9-15(17)22/h4-10,13,25H,2-3H2,1H3,(H2,23,31)
• InChIKey: QCEHAYINFMPPPM-UHFFFAOYSA-N

ALK5-IN-80: Highly Selective ALK5 Inhibitor

ALK5-IN-80 (Compound 29b) is a selective inhibitor of activin receptor-like kinase 5 (ALK5), also known as TGF-β type I receptor kinase [1]. It exhibits an IC50 value of 3.7 nM in kinase assays and demonstrates excellent selectivity across the ALK family, with IC50 values of 73.7 nM (ALK1), 183 nM (ALK2), >10,000 nM (ALK3), 3690 nM (ALK4), and >10,000 nM (ALK6) [1][2].

TGF-β/ALK5 pathway inhibition studies

ALK family isoform selectivity profiling

In vitro kinase assay and target engagement workflows

• [1] Arai M, Hanada M, Moriyama H, Ohmoto H, Miyake T, Naka K, Sawa M. Design and synthesis of novel thiazole-derivatives as potent ALK5 inhibitors. Bioorg Med Chem Lett. 2024 May 16;108:129797. doi: 10.1016/j.bmcl.2024.129797. View Source
• [2] PeptideDB. ALK5-IN-80 Product Page. Accessed 2026-04-23. View Source

Why Generic Substitution Fails for ALK5-IN-80

ALK5 inhibitors exhibit substantial variability in potency, selectivity profile, and off-target effects. Substituting ALK5-IN-80 with another ALK5 inhibitor may compromise experimental outcomes due to differences in kinase inhibition potency (e.g., 3.7 nM vs. 56 nM for Galunisertib) [1] and selectivity over related ALK family members (e.g., ALK4 IC50 3690 nM vs. 17.3 nM for EW-7197) [1].

Selectivity profiles are not interchangeable

ALK family isoform selectivity varies markedly across ALK5 inhibitors, potentially shifting pathway interpretation in cellular models.

Potency context may not transfer directly

Reported ALK5 inhibition IC50 differs substantially between chemotypes; assay conditions and cellular potency may diverge.

ALK4 inhibitory effects can confound TGF-β readouts

Low ALK5/ALK4 selectivity in some comparators may introduce ALK4-mediated signaling noise, complicating target attribution.

• [1] Arai M, Hanada M, Moriyama H, Ohmoto H, Miyake T, Naka K, Sawa M. Design and synthesis of novel thiazole-derivatives as potent ALK5 inhibitors. Bioorg Med Chem Lett. 2024 May 16;108:129797. doi: 10.1016/j.bmcl.2024.129797. View Source

ALK5-IN-80 Differentiation Evidence

Superior Potency vs. SB-431542

ALK5-IN-80 exhibits an IC50 of 3.7 nM for ALK5 inhibition in a kinase assay [1]. In comparison, the widely used ALK5 inhibitor SB-431542 has a reported IC50 of 94 nM in a similar kinase assay . This represents a 25-fold increase in potency.

Potency vs. SB-431542

Cross-study context

IC50 3.7 nM vs 94 nM (~25-fold difference)

Reported ALK5 inhibition potency context, supports target engagement studies.

Cross-study comparison; assay conditions may differ.

Evidence Dimension	ALK5 kinase inhibition IC50
Target Compound Data	3.7 nM
Comparator Or Baseline	SB-431542: 94 nM
Quantified Difference	~25-fold lower IC50 (more potent)
Conditions	Kinase assay (in vitro)

Why This Matters

Higher potency enables lower compound concentrations in cellular and in vivo assays, reducing off-target risks and improving signal-to-noise ratio.

• [1] Arai M, Hanada M, Moriyama H, Ohmoto H, Miyake T, Naka K, Sawa M. Design and synthesis of novel thiazole-derivatives as potent ALK5 inhibitors. Bioorg Med Chem Lett. 2024 May 16;108:129797. doi: 10.1016/j.bmcl.2024.129797. View Source

Superior ALK5/ALK4 Selectivity vs. Vactosertib

ALK5-IN-80 demonstrates >1000-fold selectivity for ALK5 (IC50 3.7 nM) over ALK4 (IC50 3690 nM) [1]. In contrast, Vactosertib (EW-7197), a clinical-stage ALK5 inhibitor, shows only 1.3-fold selectivity with an ALK4 IC50 of 17.3 nM . The stark difference in ALK4 inhibition minimizes confounding effects in studies where ALK4 signaling may influence outcomes.

ALK5/ALK4 selectivity vs. Vactosertib

Cross-study context

>1000-fold vs ~1.3-fold selectivity ratio

Reported isoform selectivity context, may minimize ALK4 confounding.

Values derived from separate assay reports; direct comparison requires validation.

Evidence Dimension	Selectivity ratio (ALK5/ALK4)
Target Compound Data	>1000-fold (IC50 ALK5: 3.7 nM, ALK4: 3690 nM)
Comparator Or Baseline	Vactosertib (EW-7197): ~1.3-fold (IC50 ALK5: 12.9 nM, ALK4: 17.3 nM)
Quantified Difference	ALK5-IN-80 is >750× more selective for ALK5 over ALK4 compared to Vactosertib
Conditions	Kinase assays (in vitro)

Why This Matters

Reduced ALK4 inhibition allows specific interrogation of ALK5-mediated TGF-β signaling, critical for accurate mechanism-of-action studies and target validation.

• [1] PeptideDB. ALK5-IN-80 Product Page. Accessed 2026-04-23. View Source

Broad ALK Family Selectivity Profile

Kinase profiling reveals that ALK5-IN-80 is highly selective within the ALK family. IC50 values are 3.7 nM (ALK5), 73.7 nM (ALK1), 183 nM (ALK2), >10,000 nM (ALK3), 3690 nM (ALK4), and >10,000 nM (ALK6) [1]. This comprehensive selectivity profile, measured in a consistent assay panel, ensures that phenotypic effects can be confidently attributed to ALK5 inhibition rather than off-target ALK family kinase activity.

ALK family selectivity panel

Direct panel comparison

ALK5 3.7 nM, ALK1 73.7 nM, ALK2 183 nM, ALK3 >10,000 nM, ALK4 3690 nM, ALK6 >10,000 nM

Panel profiling supports ALK5 signal attribution across ALK family.

In vitro kinase panel; cellular selectivity may differ.

Evidence Dimension	ALK family kinase inhibition IC50 (nM)
Target Compound Data	ALK5: 3.7 nM, ALK1: 73.7 nM, ALK2: 183 nM, ALK3: >10,000 nM, ALK4: 3690 nM, ALK6: >10,000 nM
Comparator Or Baseline	Within-panel selectivity ratios: ALK5/ALK1 ~20×, ALK5/ALK2 ~50×, ALK5/ALK3 >2700×, ALK5/ALK4 ~1000×, ALK5/ALK6 >2700×
Quantified Difference	Selectivity windows ranging from 20-fold to >2,700-fold
Conditions	Kinase assay panel (in vitro)

Why This Matters

Enables specific interrogation of ALK5-mediated signaling without confounding ALK family cross-talk, crucial for target validation and phenotypic screening.

• [1] PeptideDB. ALK5-IN-80 Product Page. Accessed 2026-04-23. View Source

Novel Thiazole Scaffold for SAR and IP

ALK5-IN-80 belongs to a novel thiazole-based chemotype, distinct from the imidazole, pyrazole, and pyridine scaffolds common among ALK5 inhibitors [1]. This structural novelty provides a unique tool for structure-activity relationship (SAR) studies and offers intellectual property (IP) advantages for drug discovery programs, as it resides outside the crowded IP space of traditional ALK5 inhibitor chemotypes.

Chemical scaffold class

Class-level inference

Thiazole-based vs. imidazole/pyrazole/pyridine chemotypes

Context-dependent scaffold differentiation; IP and SAR advantages require verification.

Qualitative scaffold novelty; no activity data linked to structure.

Evidence Dimension	Chemical scaffold
Target Compound Data	Thiazole-based
Comparator Or Baseline	Imidazole-based (e.g., SB-431542), pyrazole-based (e.g., EW-7197), pyridine-based (e.g., Galunisertib)
Quantified Difference	Qualitative differentiation
Conditions	Chemical structure analysis

Why This Matters

Facilitates development of proprietary analogs, avoids patent infringement, and expands the chemical space for ALK5 inhibitor discovery.

• [1] Arai M, Hanada M, Moriyama H, Ohmoto H, Miyake T, Naka K, Sawa M. Design and synthesis of novel thiazole-derivatives as potent ALK5 inhibitors. Bioorg Med Chem Lett. 2024 May 16;108:129797. doi: 10.1016/j.bmcl.2024.129797. View Source

ALK5-IN-80 Application Scenarios

Cancer Immunotherapy via TGF-β Inhibition

Given its high potency (3.7 nM) and selectivity over ALK4, ALK5-IN-80 is ideal for studies aimed at reversing TGF-β-mediated immunosuppression in the tumor microenvironment. Its use can help elucidate the role of ALK5 in immune evasion and may potentiate the efficacy of checkpoint inhibitors [1].

Selective ALK5 Inhibition for Fibrosis & EMT

The >1000-fold selectivity for ALK5 over ALK4 makes ALK5-IN-80 a superior tool for investigating ALK5-specific contributions to fibrosis and EMT, without the confounding effects of ALK4 inhibition that plague many other ALK5 inhibitors [1].

SAR Campaigns for ALK5 Inhibitor Development

As a thiazole-based lead compound, ALK5-IN-80 provides a novel starting point for medicinal chemistry optimization. Its distinct scaffold enables exploration of chemical space not covered by existing ALK5 inhibitors, potentially leading to proprietary follow-on compounds [2].

Combination Therapy with Immune Checkpoint Inhibitors

With its clean ALK family selectivity profile and potent target engagement, ALK5-IN-80 is well-suited for combination studies with anti-PD-1/PD-L1 antibodies. It can help assess whether ALK5 inhibition enhances T cell infiltration and tumor regression in syngeneic models [1].

Application

Selection Property

Validation Focus

Tumor microenvironment TGF-β / immune checkpoint research

ALK5 selectivity profile

T cell infiltration and immune evasion endpoints

Fibrosis and EMT model studies

ALK5/ALK4 isoform selectivity

ALK5-specific signaling contribution vs. ALK4 confounding

ALK5 inhibitor medicinal chemistry campaigns

Thiazole scaffold novelty

SAR exploration and IP space review

Combination with checkpoint inhibitors in syngeneic models

ALK family selectivity profile

Immune cell infiltration and tumor regression endpoints

• [1] Arai M, Hanada M, Moriyama H, Ohmoto H, Miyake T, Naka K, Sawa M. Design and synthesis of novel thiazole-derivatives as potent ALK5 inhibitors. Bioorg Med Chem Lett. 2024 May 16;108:129797. doi: 10.1016/j.bmcl.2024.129797. View Source
• [2] PeptideDB. ALK5-IN-80 Product Page. Accessed 2026-04-23. View Source